Cas no 2386-33-6 (3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid)

3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid structure
2386-33-6 structure
Product Name:3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid
CAS No:2386-33-6
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD00734952
CID:252694
PubChem ID:590679
Update Time:2025-04-19

3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylicacid, 3-acetyl-4,5-dimethyl-
    • 4-ACETYL-3,5-DIMETHYL-2-PYRROLECARBOXYLIC ACID
    • 3-Acetyl-2-carboxy-4,5-dimethylpyrrol
    • 3-Acetyl-4,5-dimethyl-2-pyrrolcarbonsaeure
    • 3-acetyl-4,5-dimethyl-2-pyrrole carboxylic acid
    • 3-Acetyl-4,5-dimethyl-pyrrol-2-carbonsaeure
    • 3-Acetyl-4,5-dimethylpyrrole-2-carboxylic acid
    • SB62395
    • F30648
    • CS-0318270
    • Pyrrole-2-carboxylic acid, 3-acetyl-4,5-dimethyl-
    • CAA38633
    • AKOS001722247
    • SCHEMBL2150911
    • AS-48386
    • 3-acetyl-4, 5-dimethyl-1H-pyrrole-2-carboxylic acid
    • FT-0654553
    • 3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylicacid
    • A816942
    • MFCD00734952
    • 2386-33-6
    • DTXSID80343583
    • DTXCID20294661
    • MDL： MFCD00734952
    • Inchi： 1S/C9H11NO3/c1-4-5(2)10-8(9(12)13)7(4)6(3)11/h10H,1-3H3,(H,12,13)
    • InChI Key： PPSGKMWFWAXDHT-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=C(C(=O)O)NC(C)=C1C

Computed Properties

  • Exact Mass: 181.07400
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 25
  • XLogP3: 1
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 204 ºC
  • Solubility: Slightly soluble (8.9 g/l) (25 º C),
  • PSA: 70.16000
  • LogP: 1.53230
  • Solubility: Not determined

3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid Security Information

  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid Pricemore >>

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